Cas no 80167-57-3 (2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-)

• Product name: 2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-
• CAS No: 80167-57-3
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207
• CID: 2802608
• PubChem ID: 12297401

2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-4-(2-nitroanilino)-4-oxobut-2-enoate
• 2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-
• 80167-57-3

• Inchi： InChI=1S/C11H10N2O5/c1-18-11(15)7-6-10(14)12-8-4-2-3-5-9(8)13(16)17/h2-7H,1H3,(H,12,14)/b7-6+
• InChI Key： FKOSENKSAUZHBE-VOTSOKGWSA-N

Computed Properties

• Exact Mass: 250.05897142Da
• Monoisotopic Mass: 250.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų